5-(chloromethyl)-1-phenyl-1H-tetrazole
Overview
Description
Scientific Research Applications
Synthesis of Bioactive Compounds
5-(chloromethyl)-1-phenyl-1H-tetrazole: serves as a key intermediate in the synthesis of a wide range of bioactive compounds. Its chloromethyl group is highly reactive, allowing for subsequent transformations into more complex structures that exhibit biological activity .
Development of Pharmaceuticals
Due to its structural versatility, this compound is used in pharmaceutical research to develop new drugs. It can be incorporated into various pharmacophores, which are parts of a molecular structure responsible for a drug’s biological activity .
Material Science
In material science, 5-(chloromethyl)-1-phenyl-1H-tetrazole can be used to modify the surface properties of polymers. This modification can enhance the material’s interaction with other substances, which is crucial for developing advanced materials with specific characteristics .
Catalysis
This compound can act as a ligand for catalysts in organic synthesis. By binding to metals, it can form complexes that catalyze a variety of chemical reactions, increasing their efficiency and selectivity .
Analytical Chemistry
In analytical chemistry, derivatives of 5-(chloromethyl)-1-phenyl-1H-tetrazole can be used as reagents or markers. They can help in the detection and quantification of other substances through various analytical techniques .
Environmental Science
Researchers use this compound to study degradation processes and environmental behavior of chemical substances. It can serve as a model compound to understand how chlorinated organic compounds break down in nature .
Nanotechnology
5-(chloromethyl)-1-phenyl-1H-tetrazole: can be utilized in the creation of nanoscale structures. Its ability to form multiple bonds makes it suitable for constructing molecular frameworks at the nanometer scale .
Agricultural Chemistry
In the field of agricultural chemistry, this compound can be used to synthesize pesticides or herbicides. Its chemical reactivity allows for the creation of compounds that can control pests and weeds effectively .
Future Directions
properties
IUPAC Name |
5-(chloromethyl)-1-phenyltetrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h1-5H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KASHDYDHJFKPQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40383142 |
Source
|
| Record name | 5-(chloromethyl)-1-phenyl-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40383142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-1-phenyl-1H-tetrazole | |
CAS RN |
64473-40-1 |
Source
|
| Record name | 5-(chloromethyl)-1-phenyl-1H-tetrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40383142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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